Cas no 2007921-08-4 (3-(4-chloro-2-fluoro-phenyl)imidazole-4-carboxylic acid)

• Product Name: 3-(4-chloro-2-fluoro-phenyl)imidazole-4-carboxylic acid
• CAS No: 2007921-08-4
• MF: C₁₀H₆ClFN₂O₂
• MW: 240.61824464798
• CID: 5691044
• PubChem ID: 126455314
• Update Time: 2026-03-11

3-(4-chloro-2-fluoro-phenyl)imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-2-fluorophenyl)-1H-imidazole-5-carboxylicacid
• W12803
• WS-01183
• 2007921-08-4
• MFCD30471980
• 1-(4-Chloro-2-fluorophenyl)-1H-imidazole-5-carboxylic acid
• 3-(4-chloro-2-fluoro-phenyl)imidazole-4-carboxylic acid

• Inchi： 1S/C10H6ClFN2O2/c11-6-1-2-8(7(12)3-6)14-5-13-4-9(14)10(15)16/h1-5H,(H,15,16)
• InChI Key： CHUNAWRHSSWQFF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)N1C=NC=C1C(=O)O

Computed Properties

• Exact Mass: 240.0101833g/mol
• Monoisotopic Mass: 240.0101833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(4-chloro-2-fluoro-phenyl)imidazole-4-carboxylic acid

Research Briefing on 3-(4-chloro-2-fluoro-phenyl)imidazole-4-carboxylic acid (CAS: 2007921-08-4) and Its Recent Advances in Chemical Biology and Pharmaceutical Applications

3-(4-chloro-2-fluoro-phenyl)imidazole-4-carboxylic acid (CAS: 2007921-08-4) is a fluorinated imidazole derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including enzyme inhibition, antimicrobial activity, and targeted drug design. The presence of both chloro and fluoro substituents on the phenyl ring, coupled with the imidazole-carboxylic acid moiety, contributes to its distinct physicochemical properties and biological interactions.

Recent studies have focused on the synthesis and optimization of 3-(4-chloro-2-fluoro-phenyl)imidazole-4-carboxylic acid to enhance its bioavailability and target specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of bacterial enzymes involved in cell wall synthesis, highlighting its potential as a novel antibiotic candidate. The compound's mechanism of action involves selective binding to the active sites of these enzymes, disrupting critical metabolic pathways in pathogenic bacteria.

In addition to its antimicrobial properties, 3-(4-chloro-2-fluoro-phenyl)imidazole-4-carboxylic acid has been investigated for its role in cancer therapeutics. Research conducted by the National Cancer Institute (NCI) in 2024 revealed that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific kinase proteins. The study suggested that the compound's ability to modulate kinase activity could be leveraged for the development of targeted cancer therapies with reduced off-target effects.

Another area of interest is the compound's application in neurodegenerative disease research. A 2023 paper in ACS Chemical Neuroscience reported that derivatives of 3-(4-chloro-2-fluoro-phenyl)imidazole-4-carboxylic acid displayed neuroprotective effects in vitro by inhibiting oxidative stress-induced neuronal apoptosis. These findings open new avenues for the development of small-molecule therapeutics for conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in the clinical translation of 3-(4-chloro-2-fluoro-phenyl)imidazole-4-carboxylic acid. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further structural optimization and preclinical studies. Current efforts are focused on designing prodrugs or nanoformulations to improve the compound's pharmacokinetic profile.

In conclusion, 3-(4-chloro-2-fluoro-phenyl)imidazole-4-carboxylic acid (CAS: 2007921-08-4) represents a versatile scaffold with broad therapeutic potential. Its applications span antimicrobial, anticancer, and neuroprotective domains, making it a compound of significant interest in modern drug discovery. Future research should prioritize the elucidation of its structure-activity relationships and the development of optimized derivatives for clinical evaluation.